Cas no 105467-92-3 (2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane)

105467-92-3 structure
Product name:2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane
2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane
- 105467-92-3
- 6-OCTYL-1,3,6,2-DIOXAZABOROCAN-2-OL
- DTXSID00559482
-
- Inchi: InChI=1S/C12H26BNO3/c1-2-3-4-5-6-7-8-14-9-11-16-13(15)17-12-10-14/h15H,2-12H2,1H3
- InChI Key: ATYXDUUNUUKDNJ-UHFFFAOYSA-N
- SMILES: B1(OCCN(CCO1)CCCCCCCC)O
Computed Properties
- Exact Mass: 243.2005739g/mol
- Monoisotopic Mass: 243.2005739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.9Ų
2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane Related Literature
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Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
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Xingxing Zhu,Mengyao Sun,Rui Zhao,Bo Zhang,Yingli Zhang,Xingyou Lang,Yongfu Zhu,Qing Jiang Nanoscale Adv., 2020,2, 2785-2791
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Jiawei Li,Yanwei Ren,Chaorong Qi,Huanfeng Jiang Dalton Trans., 2017,46, 7821-7832
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Cécile Roche,Jean-Pierre Sauvage,Angélique Sour,Nathan L. Strutt New J. Chem., 2011,35, 2820-2825
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Feng Lin,Qiuling Song,Yuyu Gao,Xiuling Cui RSC Adv., 2014,4, 19856-19860
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